Cas no 1214333-36-4 (5-(Difluoromethyl)-2-fluoroanisole)

• Product Name: 5-(Difluoromethyl)-2-fluoroanisole
• CAS No: 1214333-36-4
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD14698673
• CID: 4960840
• Update Time: 2025-06-15

5-(Difluoromethyl)-2-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoroanisole
• 4-(difluoromethyl)-1-fluoro-2-methoxybenzene
• SY265706

• MDL： MFCD14698673
• Inchi： 1S/C8H7F3O/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,8H,1H3
• InChI Key： NETZZKLWRPAGKE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)F)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Additional information on 5-(Difluoromethyl)-2-fluoroanisole

Comprehensive Analysis of 5-(Difluoromethyl)-2-fluoroanisole (CAS No. 1214333-36-4): Properties, Applications, and Industry Trends

5-(Difluoromethyl)-2-fluoroanisole (CAS No. 1214333-36-4) is a fluorinated aromatic compound gaining significant attention in pharmaceutical and agrochemical research. This difluoromethyl-substituted anisole derivative exhibits unique physicochemical properties due to its strategic fluorine incorporation, making it a valuable intermediate for modern synthetic applications. With the growing demand for fluorinated building blocks in drug discovery, this compound has emerged as a key player in developing novel bioactive molecules.

The molecular structure of 5-(Difluoromethyl)-2-fluoroanisole features two distinct fluorine substitutions: a difluoromethyl group at the 5-position and a fluoro substituent at the 2-position of the anisole ring. This specific arrangement enhances the compound's metabolic stability and lipophilicity, crucial factors in medicinal chemistry. Recent studies highlight its utility in creating next-generation pharmaceutical intermediates, particularly for CNS-targeting drugs and antimicrobial agents. The CAS 1214333-36-4 material has shown promising results in Suzuki-Miyaura cross-coupling reactions, a hot topic in current organic synthesis methodologies.

In the agrochemical sector, 5-(Difluoromethyl)-2-fluoroanisole serves as a precursor for developing advanced crop protection agents. Its fluorine atoms contribute to improved pesticide efficacy and environmental persistence, addressing the industry's need for sustainable solutions. Researchers are particularly interested in its potential for creating low-ecotoxicity fungicides, aligning with global trends toward greener agriculture. The compound's stability under various pH conditions makes it suitable for formulation development, another frequently searched topic among chemical engineers.

From a synthetic chemistry perspective, the preparation of CAS 1214333-36-4 typically involves regioselective fluorination techniques, a subject of numerous recent patents. Advanced methods like electrochemical fluorination and transition-metal-catalyzed reactions have improved the compound's accessibility. These innovations respond to the pharmaceutical industry's demand for cost-effective fluorination processes, a trending search query in chemical databases. Analytical characterization via LC-MS and 19F NMR confirms the high purity required for sensitive applications.

The commercial availability of 5-(Difluoromethyl)-2-fluoroanisole has expanded significantly, with suppliers offering both research-grade and GMP-grade materials. This availability supports its growing use in high-throughput screening platforms and combinatorial chemistry approaches. Quality control parameters like residual solvent levels and isomeric purity are critical discussion points among purchasers, reflecting current Good Manufacturing Practice (cGMP) requirements.

Environmental and safety profiles of CAS 1214333-36-4 have been thoroughly investigated to meet REACH compliance standards. The compound's biodegradation pathways and ecotoxicological data are frequently requested information, mirroring the chemical industry's emphasis on sustainability. Proper handling procedures emphasize standard laboratory precautions, with no special storage conditions required beyond moisture-sensitive material protocols.

Future research directions for 5-(Difluoromethyl)-2-fluoroanisole include exploring its potential in PET radiopharmaceuticals (due to fluorine-18 compatibility) and liquid crystal materials. These applications capitalize on the compound's unique electronic properties conferred by its fluorine atoms. The scientific community continues to investigate its role in hydrogen bond modulation and bioisosteric replacement strategies, two highly searched topics in contemporary medicinal chemistry literature.

Market analysts project steady growth for fluorinated anisole derivatives, driven by expanding applications in electronic materials and specialty chemicals. The 1214333-36-4 compound's versatility positions it favorably within this market segment. Manufacturers are responding with improved scale-up processes and custom synthesis options, addressing another common purchaser inquiry regarding bulk availability.

In conclusion, 5-(Difluoromethyl)-2-fluoroanisole represents a strategically important fluorinated compound with multidisciplinary applications. Its CAS 1214333-36-4 designation has become a recognized identifier in chemical databases, reflecting its established role in modern synthetic chemistry. As research continues to uncover new applications, this compound will likely maintain its status as a valuable fluorine-containing intermediate for innovative scientific developments.